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Compound of Interest

Compound Name: Neurokinin A(4-10) TFA

Cat. No.: B8081558 Get Quote

Technical Support Center: Neurokinin A (4-10)
TFA
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the storage, handling, and use of Neurokinin

A (4-10) TFA.

Frequently Asked Questions (FAQs)
Q1: How should I store Neurokinin A (4-10) TFA upon arrival?

A: Upon receipt, Neurokinin A (4-10) TFA, supplied as a lyophilized powder, should be stored in

a tightly sealed container, protected from moisture, in a dry, cool, and well-ventilated place.[1]

For long-term storage, it is recommended to store the powder at -20°C or -80°C.[2][3][4][5][6]

Q2: What is the shelf life of Neurokinin A (4-10) TFA?

A: The shelf life of Neurokinin A (4-10) TFA depends on the storage conditions. As a lyophilized

powder, it can be stored for up to 3 years at -20°C or 2 years at -80°C.[2][3][4][5][6] Once

reconstituted in a solvent, the stability decreases.

Q3: How do I reconstitute Neurokinin A (4-10) TFA?
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A: Reconstitution of lyophilized peptides should be done with care to ensure solubility and

stability. While specific instructions may vary by manufacturer, a general guideline is to use

sterile, distilled water or an appropriate buffer. Some sources indicate that Neurokinin A (4-10)

TFA has low solubility in water (< 0.1 mg/mL or 0.67 mg/mL with ultrasonic treatment).[2][5][6]

[7] For preparing stock solutions, solvents like DMSO can also be used.[8] It is crucial to allow

the vial to equilibrate to room temperature before opening to avoid condensation. Gently swirl

or vortex to dissolve the peptide.

Q4: What are the recommended storage conditions for reconstituted Neurokinin A (4-10) TFA?

A: Once reconstituted, it is recommended to store the solution in aliquots at -80°C to minimize

freeze-thaw cycles. Under these conditions, the peptide in solvent is generally stable for up to 1

year, or for shorter periods (1-6 months) at -20°C or -80°C according to other sources.[2][5][6]

[7]

Q5: The peptide won't dissolve. What should I do?

A: If you encounter solubility issues, especially in aqueous solutions, consider the following:

Sonication: Brief periods of sonication can aid in dissolving the peptide.[7]

Solvent Choice: If your experimental protocol allows, consider using a small amount of an

organic solvent like DMSO to first dissolve the peptide, followed by dilution with your

aqueous buffer.

pH Adjustment: The solubility of peptides can be pH-dependent. Adjusting the pH of the

buffer may improve solubility.
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Problem Possible Cause Suggested Solution

Loss of Peptide Activity

Improper storage (e.g., room

temperature, exposure to

moisture).

Always store the lyophilized

peptide and reconstituted

solutions at the recommended

temperatures. Avoid repeated

freeze-thaw cycles by

preparing aliquots.

Repeated freeze-thaw cycles.

Aliquot the reconstituted

peptide into single-use

volumes before freezing.

Contamination of stock

solution.

Use sterile reagents and

techniques for reconstitution.

Filter-sterilize the reconstituted

solution if necessary.

Inconsistent Experimental

Results

Inaccurate peptide

concentration.

Ensure the peptide is fully

dissolved before making

dilutions. Recalibrate

spectrophotometer if used for

concentration determination.

Peptide degradation.

Check the expiration date and

storage history of the peptide.

If in doubt, use a fresh vial.

Precipitation of Peptide in

Solution

Poor solubility in the chosen

solvent/buffer.

Re-evaluate the reconstitution

solvent. Consider using a

different buffer system or

adding a solubilizing agent if

compatible with your assay.

Exceeded solubility limit.
Prepare a more dilute stock

solution.
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Form
Storage

Temperature
Shelf Life Additional Notes

Lyophilized Powder -20°C
1 to 3 years[2][3][4][5]

[6]

Store in a tightly

sealed container,

away from moisture.

[1]

-80°C 2 years[3][4][5][6]

In Solvent -20°C 1 month[5][6][7]
Avoid repeated

freeze-thaw cycles.

-80°C
6 months to 1 year[2]

[5][6][7]

Experimental Protocols
General Protocol for Reconstitution of Neurokinin A (4-
10) TFA

Equilibration: Allow the vial of lyophilized Neurokinin A (4-10) TFA to warm to room

temperature before opening. This prevents moisture from condensing inside the vial, which

can degrade the peptide.

Solvent Addition: Add the calculated volume of the appropriate sterile solvent (e.g., sterile

distilled water, DMSO, or a buffer compatible with your experiment).

Dissolution: Gently swirl or vortex the vial to dissolve the peptide completely. If necessary,

use a brief sonication step to aid dissolution.

Aliquoting and Storage: For long-term storage, it is highly recommended to aliquot the

reconstituted peptide into single-use volumes and store them at -80°C. This minimizes waste

and prevents degradation from repeated freeze-thaw cycles.

Visualizations
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Caption: Experimental workflow for using Neurokinin A (4-10) TFA.
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Caption: Neurokinin A (4-10) signaling via the NK2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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